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Compound of Interest

Compound Name: Vinyltrimethylsilane

Cat. No.: B1294299

Vinyltrimethylsilane: A Technical Guide for
Researchers

An In-depth Guide to the Core Properties, Commercial Availability, and Key Applications of
Vinyltrimethylsilane (VTMS) for Researchers, Scientists, and Drug Development
Professionals.

Introduction to Vinyltrimethylsilane

Vinyltrimethylsilane (VTMS), also known as trimethylvinylsilane, is an organosilicon
compound with the chemical formula (CHs3)sSICH=CHo.. It is a versatile and valuable reagent in
organic and organometallic chemistry, prized for its unique reactivity profile. The presence of
both a vinyl group and a trimethylsilyl group allows it to participate in a wide array of chemical
transformations.

VTMS serves as a key building block in the synthesis of complex molecules, specialty
polymers, and advanced materials.[1] Its applications span from being an ethylene equivalent
in electrophilic substitutions to a monomer in polymerization processes and a surface
modification agent.[1] For professionals in drug development and materials science, VTMS is
an indispensable tool for introducing silicon-containing moieties and for constructing intricate
molecular architectures. This guide provides a comprehensive overview of its properties,
suppliers, and detailed experimental applications.
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Physical and Chemical Properties

Vinyltrimethylsilane is a clear, colorless, and highly flammable liquid.[1] It is characterized by

its low boiling point and density. A summary of its key physical and chemical properties is

presented below.

Property Value Source(s)
CAS Number 754-05-2 [11[2]
Molecular Formula CsH12Si [1][2]
Molecular Weight 100.23 g/mol [1112]
Appearance Clear colorless liquid [1]

Density 0.684 g/mL at 25 °C [2]

Boiling Point 55°C [2]
Refractive Index (n20/D) 1.391 [2]

Vapor Pressure 4.44 psi at 20 °C

Flash Point -24 °C (-11.2 °F) [3]

Autoignition Temperature

295 °C

[3]

Commercial Availability and Key Suppliers

Vinyltrimethylsilane is commercially available from a variety of chemical suppliers in various

purities and quantities, catering to both laboratory-scale research and bulk industrial needs.

High-purity grades (=99.5%) are available for applications requiring stringent quality control,

such as in semiconductor manufacturing.[4]
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Available Quantities &

Supplier Purity .
Example Pricing (USD)
5G (

Sigma-Aldrich (Merck) >97% 83.25),25G(83.25) ,25G(

213.00), 100 G ($398.65)[2]

Pricing available upon signing

>99.5% in.[4]
10g(

Gelest, Inc. 97% 830.00), 100g(830.00) ,1009g(
1,150.00)[3]
25 mL (

TCI America >97.0% 139.00), 100mL(139.00) , 100mL (
414.00)[5][6]
25 mL (

Thermo Scientific Chemicals 97% 238.45),250g(238.45) ,2509(

691.65)[7][8]

Chem-Impex

>97% (GC)

5G (
20.00), 25G(20.00) , 256 (
65.00), 100 G (

210.00), 250G(210.00) , 250G (

510.00), 1 KG ($1,980.00)[1]

Note: Prices are subject to change and may vary based on institutional contracts and location.

The prices listed are for reference as of the time of this guide's compilation.

Core Applications & Experimental Protocols
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The utility of Vinyltrimethylsilane stems from its dual functionality, enabling its use in organic
synthesis, polymer chemistry, and materials science.

Organic Synthesis: The Mizoroki-Heck Reaction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming
reaction between an unsaturated halide and an alkene.[9] VTMS can be used as the alkene
component to introduce a vinyl group, leading to the formation of substituted styrenes or other
vinylated compounds. This reaction is fundamental in the synthesis of pharmaceuticals and
complex organic molecules.
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A simplified diagram of the Mizoroki-Heck reaction catalytic cycle.

Generalized Experimental Protocol: Heck Vinylation of an Aryl Halide
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This protocol describes a general procedure for the Heck reaction using VTMS. Researchers

should optimize conditions for their specific substrate.

e Materials:

[e]

[¢]

[e]

[e]

(¢]

[¢]

Aryl halide (e.g., iodobenzene, 1.0 mmol)
Vinyltrimethylsilane (1.5 mmol)

Palladium catalyst (e.g., Pd(OACc)z, 2 mol%)
Phosphine ligand (e.g., PPhs, 4 mol%)
Base (e.qg., triethylamine, 2.0 mmol)

Anhydrous solvent (e.g., DMF or acetonitrile, 5 mL)

e Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add the aryl
halide, palladium catalyst, and phosphine ligand.

Evacuate and backfill the flask with the inert gas three times.
Add the anhydrous solvent, followed by the base and Vinyltrimethylsilane via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for 12-
24 hours. Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the mixture to room temperature and dilute with an organic solvent
like ethyl acetate.

Wash the organic phase with water and brine, then dry over anhydrous sodium sulfate.
Filter the mixture and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel.
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Organic Synthesis: Hydrosilylation

Hydrosilylation is an atom-economical reaction that involves the addition of a Si-H bond across
an unsaturated bond, such as an alkyne or alkene.[10] While VTMS itself does not contain a
Si-H bond, the synthesis of various vinylsilanes is most commonly achieved via the
hydrosilylation of alkynes.[11] This method is a cornerstone for preparing a wide range of

functionalized vinylsilane reagents.[10]
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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